Cas no 773122-62-6 (3-(2,4,5-trimethylphenyl)-β-alanine)

3-(2,4,5-trimethylphenyl)-β-alanine is a synthetic derivative of β-alanine, offering enhanced chemical stability and specificity. Its unique structure facilitates improved solubility and compatibility in various organic solvents. This compound is valued for its potential in pharmaceutical research, providing a valuable tool for the development of novel drugs and understanding bioactive interactions.
3-(2,4,5-trimethylphenyl)-β-alanine structure
773122-62-6 structure
Product Name:3-(2,4,5-trimethylphenyl)-β-alanine
CAS No:773122-62-6
MF:C12H17NO2
MW:207.268883466721
CID:552023
PubChem ID:4714985
Update Time:2025-07-26

3-(2,4,5-trimethylphenyl)-β-alanine Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, b-amino-2,4,5-trimethyl-
    • 3-(2,4,5-TRIMETHYLPHENYL)-BETA-ALANINE
    • 3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
    • 3-Amino-3-(2,4,5-trimethylphenyl)-propionic acid
    • 3-Amino-3-(2,4,5-trimethyl-phenyl)-propionic acid
    • BBL020419
    • STK893159
    • 3-amino-3-(2,4,5-trimethylphenyl)propanoicAcid
    • EN300-1827413
    • DTXSID90405803
    • MFCD04966858
    • AKOS001476209
    • CS-0214602
    • N12411
    • 3-Amino-3-(2,4,5-trimethyl-phenyl)-propionic acid
    • 773122-62-6
    • BB 0249741
    • 3-(2,4,5-trimethylphenyl)-β-alanine
    • MDL: MFCD04966858
    • Inchi: 1S/C12H17NO2/c1-7-4-9(3)10(5-8(7)2)11(13)6-12(14)15/h4-5,11H,6,13H2,1-3H3,(H,14,15)
    • InChI Key: BSNQNMBWAZLROU-UHFFFAOYSA-N
    • SMILES: OC(CC(C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

  • Exact Mass: 207.12600
  • Monoisotopic Mass: 207.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -0.9

Experimental Properties

  • PSA: 63.32000
  • LogP: 2.78660

3-(2,4,5-trimethylphenyl)-β-alanine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B588343-100mg
3-(2,4,5-trimethylphenyl)-β-alanine
773122-62-6
100mg
$ 70.00 2022-06-07
TRC
B588343-500mg
3-(2,4,5-trimethylphenyl)-β-alanine
773122-62-6
500mg
$ 230.00 2022-06-07
TRC
B588343-1g
3-(2,4,5-trimethylphenyl)-β-alanine
773122-62-6
1g
$ 340.00 2022-06-07
Enamine
EN300-1827413-0.05g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
0.05g
$179.0 2023-09-19
Enamine
EN300-1827413-0.1g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
0.1g
$268.0 2023-09-19
Enamine
EN300-1827413-0.25g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
0.25g
$383.0 2023-09-19
Enamine
EN300-1827413-0.5g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
0.5g
$601.0 2023-09-19
Enamine
EN300-1827413-1.0g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
1g
$770.0 2023-06-01
Enamine
EN300-1827413-2.5g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
2.5g
$1509.0 2023-09-19
Enamine
EN300-1827413-5.0g
3-amino-3-(2,4,5-trimethylphenyl)propanoic acid
773122-62-6 95%
5g
$2235.0 2023-06-01
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